3-phenyl-9-(trifluoromethyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazoline

• IUPAC Name: 3-phenyl-9-(trifluoromethyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazoline
• InChI: InChI=1S/C17H14F3N3/c18-17(19,20)15-12-8-4-5-9-14(12)22-16-13(10-21-23(15)16)11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2
• InChI Key: QEVQTIGOEJJYBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC3=C(C=NN3C(=C2C1)C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C17H14F3N3
• Molecular Weight: 317.31 g/mol

Description

3-phenyl-9-(trifluoromethyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazoline is a heterocyclic compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound has been found to possess various biological activities, including anti-inflammatory, anti-tumor, and anti-cancer properties.

Scientific Research Applications

• Regioselective Synthesis of Trifluoromethyl Derivatives : The compound has been used in the highly regioselective synthesis of trifluoromethyl derivatives of pyrazolo[1,5-a] pyrimidines, which involved the condensation of 5(3)-aminopyrazoles. This process yielded excellent results and helped establish the regiochemistry of the prepared compounds through NMR spectroscopy and X-ray diffraction analysis (Emelina et al., 2009).

• Potential Antiproliferative Agents and Kinase Inhibitors : This compound was involved in the synthesis and evaluation of pyrazolo[5,1-b]quinazoline derivatives as potential antiproliferative agents and Pim-1 kinase inhibitors. These compounds showed significant in vitro biological activities against various cancer cell lines and kinases (Mohareb et al., 2017).

• Study of Molecular and Supramolecular Structures : The compound was used in the study of the molecular and supramolecular structures of various tetrahydropyrazolo[1,5-c]quinazolines. This research provided insights into the hydrogen bonding and other interactions within these compounds (Low et al., 2002).

• Chemo- and Regioselective Synthesis : It was also used in the development of chemo- and regioselective synthesis protocols for various related compounds. This research expanded the possibilities for synthesizing diverse tricyclic condensation products with different pathways (Chebanov et al., 2008).

• Synthesis of Heterocycles : The compound played a role in the synthesis of heterocycles, contributing to the formation of regioisomeric derivatives. The product structure was determined through X-ray analysis and NMR spectroscopy (Petrov et al., 2009).

• Photophysical Properties : Recently, derivatives of this compound were synthesized and their photophysical properties were investigated. This included studying their UV/Vis and photoluminescent properties in various solvents and solid states, demonstrating promising applications in fluorescent materials and sensors (Kopotilova et al., 2023).